Cas no 742067-24-9 (2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-acetyl-,1,1-dimethylethyl ester)

2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-acetyl-,1,1-dimethylethyl ester structure
742067-24-9 structure
Product Name:2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-acetyl-,1,1-dimethylethyl ester
CAS No:742067-24-9
MF:C15H26N2O3
MW:282.378544330597
CID:832148
PubChem ID:68981965
Update Time:2025-04-19

2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-acetyl-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-acetyl-, 1,1-dimethylethyl ester
    • 2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-acetyl-, 1,1-diMethylethyl ester
    • 8-acetyl-2,8-Diazaspiro[4.5]decane-2-carboxylic acid 1,1-dimethylethyl ester
    • Tridecanoic acid,8-acetyl-12-hydroxy-13-phenoxy
    • 8-acetyl-2,8-diaza-spiro[4.5]decane-2-carboxylic acid tert-butyl ester
    • 742067-24-9
    • SCHEMBL4271629
    • QRQXECJSNBHJHJ-UHFFFAOYSA-N
    • 2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-acetyl-,1,1-dimethylethyl ester
    • Inchi: 1S/C15H26N2O3/c1-12(18)16-8-5-15(6-9-16)7-10-17(11-15)13(19)20-14(2,3)4/h5-11H2,1-4H3
    • InChI Key: QRQXECJSNBHJHJ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2(CCN(C(C)=O)CC2)C1)=O

Computed Properties

  • Exact Mass: 296.21000
  • Monoisotopic Mass: 282.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.85000
  • LogP: 2.52180
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